1,2-Di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methyl)benzoyl-D-ribofuranose

Catalog No.
S12859758
CAS No.
M.F
C17H19FO7
M. Wt
354.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
1,2-Di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methyl)ben...

Late-stage fluorination of nucleosides often fails due to elimination and poor stereocontrol, blocking scale-up of 3'-fluoro APIs. This pre-fluorinated building block (CAS 1612192-28-5) solves this. Benefits: - Pre-installed C3 fluorine avoids late-stage deoxyfluorination, boosting yield. - 1,2-Di-O-acetyl groups direct β-selective glycosylation essential for API bioactivity. - 5-O-Toluoyl promotes crystallinity, enabling chromatography-free purification for scalable manufacturing. Ideal for STING agonist MK-1454 synthesis.

Product Name

1,2-Di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methyl)benzoyl-D-ribofuranose

IUPAC Name

[(2R,4R,5S)-4,5-diacetyloxy-3-fluorooxolan-2-yl]methyl 4-methylbenzoate

Molecular Formula

C17H19FO7

Molecular Weight

354.3 g/mol

InChI

InChI=1S/C17H19FO7/c1-9-4-6-12(7-5-9)16(21)22-8-13-14(18)15(23-10(2)19)17(25-13)24-11(3)20/h4-7,13-15,17H,8H2,1-3H3/t13-,14?,15+,17-/m1/s1

InChI Key

SYXLNQJSHVLYRK-LFDXPVSYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)OC(=O)C)OC(=O)C)F

Isomeric SMILES

CC1=CC=C(C=C1)C(=O)OC[C@@H]2C([C@@H]([C@@H](O2)OC(=O)C)OC(=O)C)F

Synonyms

1,2-Di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methylbenzoyl)-D-ribofuranose, 3-Deoxy-3-fluoro-1,2-di-O-acetyl-5-O-(p-toluoyl)-D-ribofuranose, (2R,3R,4R,5R)-5-(Acetoxymethyl)-3-(acetoxy)-4-fluorotetrahydrofuran-2-yl 4-methylbenzoate, 5-O-(4-Methylbenzoyl)-3-deoxy-3-fluoro-1,2-di-O-acetyl-D-ribofuranose, D-Ribofuranose, 1,2-di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methylbenzoyl)-

Purity

≥98%

Package Size

0.25 g, 1 g, 5 g

1,2-Di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methyl)benzoyl-D-ribofuranose (CAS 1612192-28-5) is a highly specialized, pre-fluorinated carbohydrate building block essential for the synthesis of 3'-deoxy-3'-fluoronucleosides, including the STING agonist Ulevostinag (MK-1454) [1]. Featuring a pre-installed fluorine atom at the C3 position with strict stereochemical control, it allows manufacturers to bypass the notoriously low-yielding late-stage deoxyfluorination of intact nucleosides. The 1,2-di-O-acetyl configuration enables highly stereoselective Vorbrüggen glycosylation, while the 5-O-(4-methylbenzoyl) (toluoyl) protecting group enhances the crystallinity of downstream intermediates, facilitating scalable, chromatography-free purification. For procurement, it represents a critical, process-optimized raw material for therapeutic cyclic dinucleotides and antiviral nucleoside analogs.

Synthesis Workflow Fit

Workflow Vorbrüggen glycosylation of purine nucleobases
Selection β‑stereocontrolled donor via 2‑O‑acetyl participation
Use Context Construction of 3′‑deoxy‑3′‑fluoropurine nucleoside analogs

Substituting this specific building block with a non-fluorinated ribose derivative (e.g., 1,2,3,5-tetra-O-acetyl-D-ribofuranose) forces chemists to attempt late-stage nucleophilic fluorination (e.g., using DAST) on the assembled nucleoside. This approach frequently fails or suffers from severe yield penalties due to competing elimination reactions, 2,2'-anhydro-nucleoside formation, and poor stereocontrol at the C3' position [1]. Furthermore, substituting the 5-O-toluoyl group with a standard 5-O-acetyl or 5-O-benzyl group often yields oily intermediates that require expensive, solvent-heavy silica gel chromatography, rendering kilogram-scale manufacturing economically unviable. The 1,2-di-O-acetyl system is also strictly required over 1-O-alkyl variants to ensure neighboring group participation, which dictates the essential β-anomeric configuration of the final active pharmaceutical ingredient (API).

Substitution Risk

1
3′‑fluoro substitution confers distinct metabolic stability and polymerase interaction profiles that 2′‑fluoro analogs may not replicate.
2
β‑anomer (CAS 1612192‑28‑5) directly determines glycosylation stereochemical outcome; α‑anomer may shift product distribution.
3
5‑O‑p‑toluoyl protection shows different deprotection kinetics and crystallinity compared to unsubstituted benzoyl, altering orthogonal strategy.

Late-Stage Fluorination Avoidance

Late-stage fluorination of intact nucleosides using DAST or Deoxo-Fluor typically results in significant side reactions, including the formation of 2,2'-anhydro bridges or elimination products, often limiting yields to below 30% [1]. By utilizing the pre-fluorinated 1,2-Di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methyl)benzoyl-D-ribofuranose, the C3 stereocenter is already established. When subjected to Vorbrüggen glycosylation with silylated nucleobases, the coupling proceeds smoothly without risking the integrity of the fluorine atom, routinely achieving glycosylation yields exceeding 75% while completely avoiding anhydro-nucleoside byproducts.

Evidence DimensionGlycosylation/Fluorination sequence yield
Target Compound DataPre-fluorinated building block: >75% coupling yield with preserved C3-fluoro stereocenter
Comparator Or BaselineNon-fluorinated precursor requiring late-stage DAST fluorination: <30% yield due to anhydro-bridge formation
Quantified Difference>2.5-fold increase in target nucleoside yield
ConditionsVorbrüggen glycosylation vs. late-stage nucleophilic fluorination of intact nucleosides

Procuring a pre-fluorinated sugar eliminates the most failure-prone step in fluoronucleoside manufacturing, drastically reducing API cost and waste.

Glycosylation Yield
Head‑to‑head
75–79% yield vs. earlier multistep route with lower overall efficiency
Supports efficient convergent nucleoside assembly
Vorbrüggen conditions with 6‑chloro‑7H‑purin‑2‑amine; BSA/TMSOTf, 1,2‑dichloroethane, 65–70 °C

Stereoselective Glycosylation

The synthesis of therapeutic nucleosides requires strict β-anomeric configuration. The 2-O-acetyl group in this compound provides powerful neighboring group participation during Lewis acid-mediated Vorbrüggen glycosylation [1]. Compared to 1,2-isopropylidene or 2-O-alkyl protected sugars, which often yield a near 1:1 mixture of α and β anomers, the 1,2-di-O-acetyl configuration directs the incoming nucleobase to the β-face, achieving β:α selectivities frequently exceeding 10:1. This intrinsic stereocontrol minimizes the need for complex chiral separation downstream.

Evidence DimensionAnomeric β:α selectivity
Target Compound Data1,2-di-O-acetyl configuration: >10:1 β:α ratio
Comparator Or Baseline2-O-alkyl or non-participating protecting groups: ~1:1 β:α ratio
Quantified Difference10-fold improvement in stereoselectivity
ConditionsLewis acid-catalyzed Vorbrüggen glycosylation with silylated purine/pyrimidine bases

High β-selectivity directly translates to higher API purity and eliminates the need for costly preparative chiral chromatography.

3′‑F vs. 2′‑F Profile
Cross‑study context
Reported cytostatic: 0.2–2 μg/mL (L1210/MT‑4); antiviral IC₅₀ 1–4 μg/mL; selectivity index 10–200
Distinct polymerase inhibition context; may support exploration of novel chemical space
L1210 murine leukemia, MT‑4 human T‑lymphocyte cells; RNA/DNA virus panel

Chromatography-Free Purification

In kilogram-scale manufacturing of cyclic dinucleotides like Ulevostinag, avoiding silica gel chromatography is paramount. The 5-O-(4-methylbenzoyl) (toluoyl) group imparts significantly higher crystallinity to the sugar and its subsequent nucleoside intermediates compared to standard 5-O-acetyl or 5-O-benzyl derivatives [1]. While benzyl-protected intermediates frequently present as viscous oils requiring column chromatography, the toluoyl-protected intermediates can be purified via direct crystallization from standard organic solvents, reducing solvent consumption by over 80% and labor time by days per batch.

Evidence DimensionPurification method and solvent consumption
Target Compound Data5-O-toluoyl derivative: Purified via direct crystallization
Comparator Or Baseline5-O-benzyl/acetyl derivatives: Typically require silica gel chromatography
Quantified Difference>80% reduction in solvent use and elimination of chromatography
ConditionsKilogram-scale purification of nucleoside intermediates

The toluoyl group enables scalable, solid-state isolation, making this exact compound strictly preferred for commercial CDMO procurement.

β‑Anomer Selectivity
Method context
Exclusive 9‑β‑anomer formation; no detectable 7‑isomer or α‑anomer
Eliminates anomer separation, simplifying purification at scale
Vorbrüggen activation (BSA/HMDS, TMSOTf/SnCl₄); applicable to purine nucleobases
Solubility & Stability
Reported
≥10 mM in DMSO; stock solutions stable 3 months at −20 °C
Enables precise automated liquid handling and reproducible parallel synthesis
Less protected analogs more hygroscopic with labile anomeric position
5‑O‑Toluoyl vs. Benzoyl
Class‑level inference
Estimated 1.2–1.5× slower base‑catalyzed deprotection than unsubstituted benzoyl
Supports selective orthogonal deprotection in sequential group removal
Class‑level ester kinetic precedent; compound‑specific data to verify

STING Agonist Synthesis

Directly downstream of its high beta-selectivity and pre-fluorination, this compound is the premier starting material for synthesizing the 3'-deoxy-3'-fluoro-guanosine (3'FG) subunit of Ulevostinag (MK-1454) and related immunotherapies [1]. It provides a scalable route to the required fluorinated nucleoside without the yield losses associated with late-stage fluorination.

Antiviral Nucleoside Development

The compound serves as a universal donor for coupling with various purine and pyrimidine bases to screen and manufacture novel antiviral agents targeting viral polymerases [2]. Its 1,2-di-O-acetyl configuration ensures the correct anomeric stereochemistry required for biological activity.

Kilogram-Scale API Manufacturing

Due to the toluoyl group's crystallinity-enhancing properties, this building block is ideal for CDMOs scaling up fluoronucleoside APIs [3]. It supports chromatography-free isolation of intermediates, which is a strict process requirement for economically viable large-scale manufacturing.

Application Fit Matrix

Application
Selection Property
Validation Focus
CDN STING agonist synthesis
β‑stereocontrolled 3′‑fluoro furanose donor
Glycosylation yield and anomeric purity with purine bases
6‑substituted purine nucleoside library
3′‑fluoro sugar unit for downstream cross‑coupling
Cell‑based assay response and antimetabolite profiling context
Process route scouting & scale‑up
Exclusive 9‑β selectivity; no regioisomer or anomer separation
Process mass intensity and chromatographic burden reduction
Automated parallel synthesis & DoE
≥10 mM DMSO solubility and long‑term stock stability
Liquid handling reproducibility and reaction condition screening

XLogP3

2.3

Hydrogen Bond Acceptor Count

8

Exact Mass

354.11148110 Da

Monoisotopic Mass

354.11148110 Da

Heavy Atom Count

25

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